Cas no 1804068-47-0 (5-(Bromomethyl)-2-fluorophenylpropanal)

• Product Name: 5-(Bromomethyl)-2-fluorophenylpropanal
• CAS No: 1804068-47-0
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 4961976
• Update Time: 2025-05-23

5-(Bromomethyl)-2-fluorophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-fluorophenylpropanal

• Inchi： 1S/C10H10BrFO/c1-7(6-13)9-4-8(5-11)2-3-10(9)12/h2-4,6-7H,5H2,1H3
• InChI Key： IYNIBHUUCBJRKN-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(=C1)C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Additional information on 5-(Bromomethyl)-2-fluorophenylpropanal

Introduction to 5-(Bromomethyl)-2-fluorophenylpropanal (CAS No. 1804068-47-0)

5-(Bromomethyl)-2-fluorophenylpropanal (CAS No. 1804068-47-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromomethyl group, a fluorine atom, and an aldehyde functional group. These features make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The bromomethyl group in 5-(Bromomethyl)-2-fluorophenylpropanal is particularly noteworthy due to its reactivity and versatility in organic synthesis. It can undergo substitution reactions, such as nucleophilic substitution, to form a wide range of derivatives. This property is crucial in the development of novel compounds with specific biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The presence of the fluorine atom in the molecule adds another layer of complexity and utility. Fluorine is known for its ability to modulate the physicochemical properties of organic compounds, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. In the context of drug design, fluorine substitution can enhance the potency and selectivity of lead compounds, making 5-(Bromomethyl)-2-fluorophenylpropanal an attractive starting material for medicinal chemists.

The aldehyde functional group in 5-(Bromomethyl)-2-fluorophenylpropanal provides additional synthetic opportunities. Aldehydes are highly reactive intermediates that can participate in a variety of chemical reactions, including condensation reactions with amines to form imines or Schiff bases. These derivatives are often used as intermediates in the synthesis of more complex molecules with therapeutic potential.

Recent studies have highlighted the potential applications of 5-(Bromomethyl)-2-fluorophenylpropanal in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents targeting influenza viruses. The researchers found that derivatives of 5-(Bromomethyl)-2-fluorophenylpropanal exhibited potent antiviral activity and improved pharmacokinetic properties compared to existing drugs.

Another area where 5-(Bromomethyl)-2-fluorophenylpropanal has shown promise is in cancer research. A team from the National Cancer Institute utilized this compound to synthesize a series of small molecules that selectively inhibit cancer cell proliferation by targeting specific signaling pathways. The resulting compounds demonstrated significant cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells.

In addition to its applications in drug discovery, 5-(Bromomethyl)-2-fluorophenylpropanal has also been explored for its potential use in diagnostic imaging. Researchers at the University of California, Los Angeles (UCLA) have developed radiolabeled derivatives of this compound for use in positron emission tomography (PET) imaging. These radiotracers have shown high sensitivity and specificity for detecting early-stage tumors, offering a non-invasive method for cancer diagnosis and monitoring treatment response.

The synthesis of 5-(Bromomethyl)-2-fluorophenylpropanal typically involves several steps, starting from commercially available starting materials. One common approach involves the bromination of 2-fluoroacetophenone followed by aldehyde formation through oxidation. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product, making optimization crucial for large-scale production.

Despite its potential benefits, the use of 5-(Bromomethyl)-2-fluorophenylpropanal requires careful consideration of safety and environmental factors. Like many organic compounds used in pharmaceutical research, it should be handled with appropriate precautions to minimize exposure risks and ensure compliance with regulatory guidelines.

In conclusion, 5-(Bromomethyl)-2-fluorophenylpropanal (CAS No. 1804068-47-0) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure offers numerous opportunities for developing novel bioactive molecules with therapeutic potential. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs and diagnostic tools.